![molecular formula C18H11ClN2 B6315068 2-Chloro-4-phenylbenzo[h]quinazoline CAS No. 4786-80-5](/img/structure/B6315068.png)
2-Chloro-4-phenylbenzo[h]quinazoline
Overview
Description
2-Chloro-4-phenylbenzo[h]quinazoline is a chemical compound with the molecular formula C18H11ClN2 . It has a molecular weight of 290.75 . The compound is white to yellow in color and has a sticky oil to solid physical form .
Molecular Structure Analysis
The InChI code for 2-Chloro-4-phenylbenzo[h]quinazoline is 1S/C18H11ClN2/c19-18-20-16(13-7-2-1-3-8-13)15-11-10-12-6-4-5-9-14(12)17(15)21-18/h1-11H .Physical And Chemical Properties Analysis
2-Chloro-4-phenylbenzo[h]quinazoline has a molecular weight of 290.75 and is white to yellow in color. It has a sticky oil to solid physical form .Scientific Research Applications
Anticancer Activity
2-Chloro-4-phenylbenzo[h]quinazoline: has been identified as a potential anticancer agent. Quinazoline derivatives, including this compound, have been used in the synthesis of molecules with significant pharmacological activities. They are particularly noted for their efficacy in treating lung and pancreatic cancers . The compound’s ability to interfere with cancer cell signaling pathways makes it a valuable candidate for drug development.
Antibacterial Properties
The antibacterial properties of quinazoline derivatives are well-documented. These compounds have been shown to be effective against drug-resistant bacterial strains, addressing a critical need for new antibiotics. The structure-activity relationship (SAR) of various quinazoline derivatives, including 2-Chloro-4-phenylbenzo[h]quinazoline , has been extensively studied, revealing promising antimicrobial properties .
Anti-Inflammatory and Analgesic Effects
Quinazoline derivatives exhibit significant anti-inflammatory and analgesic activities. The modification of the quinazoline scaffold, such as the addition of a chloro-phenyl group, can enhance these effects. This makes 2-Chloro-4-phenylbenzo[h]quinazoline a potential ingredient in the development of new anti-inflammatory and pain-relief medications .
Anticonvulsant Applications
The anticonvulsant properties of quinazoline derivatives make them candidates for the treatment of epilepsy and other seizure disorders2-Chloro-4-phenylbenzo[h]quinazoline could be used to develop new drugs that help manage seizures with fewer side effects compared to current treatments .
Antipsychotic Potential
Quinazoline derivatives have been explored for their antipsychotic potential. They may offer a new approach to treating psychiatric disorders such as schizophrenia. The unique structure of 2-Chloro-4-phenylbenzo[h]quinazoline could contribute to the development of novel antipsychotic drugs with improved efficacy and safety profiles .
Antiviral and Antitubercular Activities
These compounds have also shown promise in antiviral and antitubercular therapies. The broad spectrum of pharmacological activities includes the potential to treat viral infections and tuberculosis2-Chloro-4-phenylbenzo[h]quinazoline could be part of a new wave of treatments for these persistent global health challenges .
properties
IUPAC Name |
2-chloro-4-phenylbenzo[h]quinazoline | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H11ClN2/c19-18-20-16(13-7-2-1-3-8-13)15-11-10-12-6-4-5-9-14(12)17(15)21-18/h1-11H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HGPVPXXVBLDHPA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC(=NC3=C2C=CC4=CC=CC=C43)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H11ClN2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-4-phenylbenzo[h]quinazoline |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.